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Compound Name: Metoclopramide Dihydrochloride

Cat. No.: B1196326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metoclopramide dihydrochloride is a pharmaceutical agent widely recognized for its

prokinetic and antiemetic properties. It is the dihydrochloride salt of metoclopramide, a

substituted benzamide that modulates gastrointestinal motility and alleviates nausea and

vomiting through its interaction with dopaminergic and serotonergic receptors. This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and mechanism of action of metoclopramide dihydrochloride, along with detailed

experimental protocols for its characterization.

Chemical Structure and Identification
Metoclopramide dihydrochloride is the salt formed from metoclopramide and two equivalents

of hydrochloric acid. The chemical structure consists of a substituted benzamide core with a

diethylaminoethyl side chain.

Chemical Structure of Metoclopramide Dihydrochloride:

Table 1: Chemical Identification of Metoclopramide Dihydrochloride[1][2]
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Identifier Value

IUPAC Name
4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-

methoxybenzamide;dihydrochloride[1]

CAS Number 2576-84-3[1][2]

Molecular Formula C₁₄H₂₄Cl₃N₃O₂[1]

Molecular Weight 372.7 g/mol [1]

Physicochemical Properties
The physicochemical properties of metoclopramide dihydrochloride are crucial for its

formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Metoclopramide and its Salts

Property Value Form

Melting Point
134-135 °C to 182-188 °C

(range reported)

Dihydrochloride /

Monohydrochloride

Solubility
Freely soluble in water;

Soluble in ethanol
Hydrochloride

pKa (Strongest Basic) 9.04 - 9.27 Metoclopramide

LogP 2.667 Metoclopramide

Note: Data for melting point and solubility often refer to metoclopramide hydrochloride or its

monohydrate form due to their common use in pharmaceutical preparations. The

dihydrochloride form is expected to have high water solubility.

Mechanism of Action and Signaling Pathways
Metoclopramide exerts its pharmacological effects through a multi-faceted mechanism

involving antagonism of dopamine D₂ receptors and serotonin 5-HT₃ receptors, and agonism of

serotonin 5-HT₄ receptors.[1][3][4]
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Antiemetic Effect
The antiemetic action is primarily mediated by the blockade of D₂ and 5-HT₃ receptors in the

chemoreceptor trigger zone (CTZ) of the brainstem.[1][3][4] This inhibition prevents the

signaling cascade that leads to nausea and vomiting.

Prokinetic Effect
The gastroprokinetic effects of metoclopramide arise from its actions in the upper

gastrointestinal tract. By antagonizing D₂ receptors, it counteracts the inhibitory effect of

dopamine on cholinergic neurons in the myenteric plexus, leading to increased acetylcholine

release.[4][5] Furthermore, its agonist activity at 5-HT₄ receptors on enteric neurons also

promotes acetylcholine release, enhancing gastric motility and accelerating gastric emptying.[4]

[5]

Signaling Pathway of Metoclopramide's Prokinetic Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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